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Compound of Interest

Compound Name:
2,4-Dimethoxy-3-

methylbenzaldehyde

Cat. No.: B1295677 Get Quote

Technical Guide: 2,4-Dimethoxy-3-
methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and relevant reaction pathways for 2,4-Dimethoxy-3-methylbenzaldehyde, a key

aromatic aldehyde in organic synthesis.

Molecular and Physicochemical Properties
2,4-Dimethoxy-3-methylbenzaldehyde is a substituted benzaldehyde derivative with

significant applications as a building block in the synthesis of complex organic molecules. A

summary of its key quantitative data is presented below.

Property Value

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Appearance White to light yellow crystalline powder

Melting Point 52-54 °C
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Synthesis via Vilsmeier-Haack Reaction
The synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde is effectively achieved through the

Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich

aromatic compounds. This reaction utilizes a Vilsmeier reagent, typically generated in situ from

a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

[1][2][3] The electron-rich nature of the precursor, 2,6-dimethoxytoluene, directs the formylation

to the para position relative to the methyl group, yielding the desired product.

Experimental Protocol
This protocol is a general representation of the Vilsmeier-Haack formylation adapted for the

synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde.

Materials:

2,6-Dimethoxytoluene

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (DCM, anhydrous)

Sodium acetate (saturated aqueous solution)

Ice

Water

Diethyl ether or Ethyl acetate for extraction

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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Vilsmeier Reagent Formation: In a three-necked round-bottom flask equipped with a

dropping funnel, a mechanical stirrer, and a calcium chloride tube, place anhydrous N,N-

dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon). Cool the flask

in an ice-salt bath to 0 °C.

Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous

stirring. Maintain the temperature below 5 °C during the addition. An exothermic reaction

occurs, forming the Vilsmeier reagent, a chloroiminium salt.[4]

After the complete addition of POCl₃, allow the mixture to stir at 0 °C for an additional 30

minutes.

Formylation: Dissolve 2,6-dimethoxytoluene in anhydrous dichloromethane (DCM) and add it

dropwise to the freshly prepared Vilsmeier reagent, ensuring the temperature remains

between 0-5 °C.

After the addition is complete, remove the cooling bath and allow the reaction mixture to

warm to room temperature. Continue stirring for 2-4 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice with stirring.

Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium

acetate until the pH is between 6 and 8.[5]

Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl

acetate (3 x 50 mL).

Combine the organic layers and wash with water, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica

gel to yield pure 2,4-Dimethoxy-3-methylbenzaldehyde.
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Reaction Pathway and Workflow
The following diagrams illustrate the key chemical transformation and a generalized

experimental workflow for the synthesis of 2,4-Dimethoxy-3-methylbenzaldehyde.
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Caption: Vilsmeier-Haack reaction pathway for the synthesis of 2,4-Dimethoxy-3-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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